3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide

• IUPAC Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-nitrophenyl)propanamide
• InChI: InChI=1S/C18H16N4O5/c1-26-15-8-2-12(3-9-15)18-20-17(27-21-18)11-10-16(23)19-13-4-6-14(7-5-13)22(24)25/h2-9H,10-11H2,1H3,(H,19,23)
• InChI Key: CMTHDDWMRJRIAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O5
• Molecular Weight: 368.3 g/mol

Description

3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide is not fully understood. However, studies have suggested that it may exert its pharmacological effects by modulating various cellular pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. Additionally, it has been demonstrated to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide in lab experiments is its versatility. It can be easily modified to produce derivatives with varying properties. However, one of the limitations is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the research of 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide. One potential direction is the investigation of its potential as a drug delivery system for targeted drug delivery. Another direction is the exploration of its optical and electronic properties for potential applications in material science. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Conclusion
In conclusion, this compound is a versatile compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and expand its applications.

Synthesis Methods

The synthesis method of 3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-N-(4-nitrophenyl)propanamide involves the reaction of 4-nitrobenzaldehyde with 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-amine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with 3-bromopropionyl chloride to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, it has been investigated for its antitumor, anti-inflammatory, and antimicrobial activities. In pharmacology, it has been studied for its potential as a drug delivery system. In material science, it has been explored for its optical and electronic properties.